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Compound of Interest

Compound Name: Selenium tetrabromide

Cat. No.: B1594642 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystalline structure of selenium(IV)

bromide (SeBr₄), a compound of interest in various chemical and pharmaceutical research

fields. Understanding the precise three-dimensional arrangement of atoms within this solid is

fundamental to comprehending its physicochemical properties and potential applications.

Selenium(IV) bromide is known to exist in two distinct polymorphic forms, α-SeBr₄ and β-SeBr₄,

each characterized by a unique crystal lattice and atomic arrangement.

Polymorphism of Selenium(IV) Bromide
Selenium(IV) bromide crystallizes in two different forms, a trigonal α-polymorph and a

monoclinic β-polymorph.[1] Both structures are built from tetrameric, cubane-like molecules of

(SeBr₄)₄, but differ in the packing of these units within the crystal lattice.[1][2] The α-form is the

thermodynamically stable phase, while the β-form is metastable.

Crystallographic Data
The crystallographic parameters for both polymorphs of selenium(IV) bromide have been

determined by single-crystal X-ray diffraction. The key data are summarized in the tables below

for easy comparison.
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Table 1: Crystallographic Data for α-Selenium(IV)
Bromide

Parameter Value

Crystal System Trigonal

Space Group P31c (No. 159)

Lattice Parameters a = 10.200(7) Å

c = 30.351(18) Å

α = 90°

β = 90°

γ = 120°

Unit Cell Volume (V) 2733.6 Å³

Formula Units (Z) 16

Data sourced from Born, Kniep, and Mootz (1979).

Table 2: Crystallographic Data for β-Selenium(IV)
Bromide
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Parameter Value

Crystal System Monoclinic

Space Group C2/c (No. 15)

Lattice Parameters a = 17.02 Å

b = 10.39 Å

c = 15.49 Å

α = 90°

β = 117°

γ = 90°

Unit Cell Volume (V) 2437.8 Å³

Formula Units (Z) 16

Data sourced from Born, Kniep, and Mootz (1979).

Experimental Protocols
The determination of the crystalline structures of α- and β-SeBr₄ involved precise experimental

procedures for synthesis, crystal growth, and data collection.

Synthesis of Selenium(IV) Bromide
A direct reaction between high-purity elemental selenium and bromine is the established

method for the synthesis of selenium(IV) bromide. The stoichiometry of the reaction is as

follows:

Se + 2Br₂ → SeBr₄

This reaction is typically carried out in a sealed, evacuated glass ampoule to prevent the

hygroscopic product from decomposing.

Crystal Growth
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Single crystals of both the α and β polymorphs suitable for X-ray diffraction studies were

obtained via a vapor phase transport method. This technique involves the sublimation of the

polycrystalline SeBr₄ material in a sealed tube with a controlled temperature gradient. The

difference in temperature between the source and growth zones drives the transport and

subsequent deposition of single crystals. The specific temperature profiles used for the

selective crystallization of each polymorph are crucial for obtaining high-quality specimens.

X-ray Diffraction Analysis
The crystallographic data presented were collected using a single-crystal X-ray diffractometer.

A suitable crystal of each polymorph was mounted and irradiated with monochromatic X-rays.

The diffraction patterns were recorded, and the intensities of the reflections were measured.

These data were then used to solve the crystal structures, which involves determining the unit

cell dimensions, space group, and the positions of all atoms within the unit cell. The structural

models were subsequently refined to achieve the best possible fit with the experimental data.

Visualizations
Experimental Workflow for Crystal Structure
Determination
The following diagram illustrates the general workflow for the determination of the crystalline

structure of selenium(IV) bromide.
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A simplified workflow for the determination of the crystal structure of SeBr₄.
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Relationship Between α and β Polymorphs
The two polymorphs of selenium(IV) bromide are related through a metastable-to-stable phase

transformation. The following diagram depicts this relationship.

β-SeBr₄
(Metastable)

α-SeBr₄
(Stable)

Irreversible Transformation
(e.g., upon heating)

Click to download full resolution via product page

The relationship between the metastable β-polymorph and the stable α-polymorph of SeBr₄.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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